Cas no 916075-96-2 (2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid)

• Product Name: 2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid
• CAS No: 916075-96-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1121471
• PubChem ID: 58932987
• Update Time: 2025-08-05

2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylethyl)-1H-Benzimidazole-7-carboxylic acid
• 2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid
• SB17992
• 2-isopropyl-1H-benzoimidazole-4-carboxylic acid
• Z1079087010
• 2-isopropyl-1H-benzo[d]imidazole-4-carboxylic acid
• 1H-Benzimidazole-7-carboxylic acid, 2-(1-methylethyl)-
• 2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylicacid
• 916075-96-2
• RKFFMBLKMOKZJA-UHFFFAOYSA-N
• SCHEMBL18776137
• AKOS012330074
• 2-propan-2-yl-1H-benzimidazole-4-carboxylic acid
• EN300-398664
• SCHEMBL828410
• DB-098721

• Inchi： 1S/C11H12N2O2/c1-6(2)10-12-8-5-3-4-7(11(14)15)9(8)13-10/h3-6H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： RKFFMBLKMOKZJA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N=C(C(C)C)N2)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles